Cas no 1104197-69-4 (1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone)

• Product Name: 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone
• CAS No: 1104197-69-4
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 2093257
• PubChem ID: 59566039
• Update Time: 2025-05-19

1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone
• J3.587.718E
• 1-(5-Methyl-1,3,4-oxadiazole-2-yl)ethanone

• Inchi： 1S/C5H6N2O2/c1-3(8)5-7-6-4(2)9-5/h1-2H3
• InChI Key： JCRXSOIVLXSHTN-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C(C)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone

Introduction to 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone (CAS No. 1104197-69-4)

1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1104197-69-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole family, a class of heterocycles known for their broad spectrum of biological activities and utility in drug development. The structural framework of 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone incorporates a methyl-substituted oxadiazole ring fused with an acetyl functional group, which contributes to its unique chemical properties and potential pharmacological effects.

The oxadiazole core in 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone is a key pharmacophore that has been extensively studied for its ability to modulate various biological pathways. Oxadiazole derivatives are renowned for their role in inhibiting enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and kinase enzymes, which are implicated in inflammation, pain, and cancer. The presence of the methyl group at the 5-position of the oxadiazole ring enhances the compound's metabolic stability and binding affinity to target proteins, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxadiazole scaffolds. Studies have demonstrated that 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone exhibits potent anti-inflammatory properties by selectively inhibiting COX enzymes without causing significant gastrointestinal side effects. This is particularly noteworthy, as traditional nonsteroidal anti-inflammatory drugs (NSAIDs) often suffer from gastrointestinal toxicity due to their non-selective inhibition of COX enzymes.

Furthermore, 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone has shown promise in preclinical studies as an antitumor agent. Research indicates that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. The acetyl group in the molecule plays a crucial role in mediating these effects by facilitating interactions with specific protein targets within cancer cells. These findings have positioned 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone as a potential lead compound for the development of novel anticancer therapies.

The synthesis of 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the oxadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the acetyl group at the 2-position of the oxadiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacokinetic profile of 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanone is another critical aspect that has been thoroughly investigated. Studies have revealed that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. The methyl group at the 5-position of the oxadiazole ring contributes to its resistance against oxidative degradation by cytochrome P450 enzymes. Additionally, preliminary toxicology studies suggest that 1-(5-Methyl-1,3,4-oxadiazol-2-yilethanone) is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile.

The potential applications of 1-(5-Methyl - 1 , 3 , 4 - ox adia z ol - 2 - yl ) e than one extend beyond its anti-inflammatory and anticancer properties. Emerging research suggests that this compound may also possess antimicrobial and antiviral activities due to its ability to disrupt essential cellular processes in pathogens. These findings open up new avenues for exploring its therapeutic potential in treating infectious diseases.

Recent advancements in computational chemistry have accelerated the discovery and optimization of novel compounds like 1-(5-Methyl - 1 , 3 , 4 - ox adia z ol - 2 - yl ) e than one. Molecular docking studies have been conducted to predict binding interactions between this compound and target proteins such as COX enzymes and kinases. These virtual screening approaches have helped identify key structural features responsible for its biological activity and guided modifications for improved efficacy.

The future direction of research on (CAS No:1104197 - 69 - 4) is likely to focus on developing derivatives with enhanced pharmacological properties and reduced side effects. By modifying substituents on the oxadiazole ring or introducing additional functional groups, scientists aim to fine-tune the activity profile of this compound for specific therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients.